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Compound of Interest

Compound Name:
Dysprosium(III) nitrate

pentahydrate

Cat. No.: B1148376 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Dysprosium(III) nitrate
pentahydrate, a rare earth metal salt with significant applications in materials science and

emerging biomedical research. This document details its chemical and physical properties,

safety protocols, and experimental applications, with a focus on its role as a precursor in the

synthesis of advanced materials.

Material Identification and Properties
Dysprosium(III) nitrate pentahydrate is a crystalline solid that is highly soluble in water.[1] It

is an inorganic compound that serves as a key precursor for various dysprosium-based

materials due to its reactivity and solubility.[1][2]

Chemical and Physical Properties
The fundamental properties of Dysprosium(III) nitrate pentahydrate are summarized in the

table below, providing a quick reference for laboratory use.
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Property Value References

Chemical Formula Dy(NO₃)₃·5H₂O [3][4]

Molecular Weight 438.59 g/mol [3]

Appearance
White to pale yellow crystalline

solid
[1][5]

Melting Point 88.6 °C / 191.5 °F [6]

Solubility Soluble in water and ethanol [1]

Hygroscopicity
Hygroscopic; absorbs moisture

from the air
[1][7]

Oxidizing Properties Oxidizer; may intensify fire [6][8]

CAS Number 10031-49-9 [3]

Toxicological and Safety Data
As an oxidizing agent and skin/eye irritant, proper handling of Dysprosium(III) nitrate
pentahydrate is crucial.[6][9] The following table outlines its hazard classifications and safety

precautions.

Hazard Category GHS Classification Precautionary Statements

Oxidizing Solids
Category 2 (H272: May

intensify fire; oxidizer)
P210, P220

Skin Corrosion/Irritation
Category 2 (H315: Causes

skin irritation)

P280, P302+P352,

P332+P313

Serious Eye Damage/Eye

Irritation

Category 2 (H319: Causes

serious eye irritation)

P280, P305+P351+P338,

P337+P313

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (H335: May cause

respiratory irritation)
P261, P304+P340, P312

Experimental Protocols and Applications
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Dysprosium(III) nitrate pentahydrate is a versatile precursor material in various research and

industrial applications.[6][10] Its primary uses are in the synthesis of high-performance

magnets, phosphors for lighting and displays, and in the development of novel materials for

biomedical applications.[1][6]

Synthesis of Dysprosium(III) Carbonate Nanoparticles
This protocol describes a chemical bath deposition method for the synthesis of Dysprosium(III)

Carbonate (Dy₂(CO₃)₃) nanoparticles, which have potential applications in drug delivery and as

MRI contrast agents.[3]

Materials:

Dysprosium(III) nitrate pentahydrate (Dy(NO₃)₃·5H₂O)

Ammonium nitrate (NH₄NO₃)

Thiourea (SC(NH₂)₂)

Deionized water

Procedure:

Prepare aqueous solutions of dysprosium(III) nitrate, ammonium nitrate, and thiourea at the

desired molar concentrations.

In a reaction vessel, mix the prepared solutions at room temperature.

A white precipitate of Dy₂(CO₃)₃ will begin to form.

Allow the reaction to proceed for a set amount of time to ensure complete precipitation.

Collect the precipitate by centrifugation.

Wash the precipitate multiple times with deionized water and then with ethanol to remove

unreacted precursors and byproducts.

Dry the final product in an oven at a low temperature (e.g., 60°C).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1148376?utm_src=pdf-body
https://www.fishersci.com/shop/products/dysprosium-iii-nitrate-pentahydrate-99-9-reo-thermo-scientific/AA1292214
https://www.researchgate.net/figure/The-scheme-of-magnetic-particles-design-workflow-A-and-possible-modification-and_fig3_319330347
https://www.funcmater.com/dysprosium-iii-nitrate-pentahydrate-dy-no3-3-5h2o-powder.html
https://www.fishersci.com/shop/products/dysprosium-iii-nitrate-pentahydrate-99-9-reo-thermo-scientific/AA1292214
https://www.thermofisher.com/order/catalog/product/012922.22
https://www.benchchem.com/product/b1148376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Dysprosium(III) Carbonate Nanoparticle Synthesis

Solution Preparation

Prepare aqueous solution of
Dysprosium(III) nitrate pentahydrate

Mix solutions at
room temperature

Prepare aqueous solution of
Ammonium nitrate

Prepare aqueous solution of
Thiourea

Precipitation of
Dy₂(CO₃)₃

Collect precipitate
via centrifugation

Wash with deionized
water and ethanol

Dry in oven at 60°C

Dy₂(CO₃)₃ Nanoparticles

Click to download full resolution via product page

Caption: Workflow for the synthesis of Dysprosium(III) Carbonate nanoparticles.
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Role in Advanced Material Synthesis
Dysprosium(III) nitrate pentahydrate is a crucial starting material for the synthesis of various

advanced materials. A general workflow for its use as a precursor is outlined below.

General Workflow for Advanced Material Synthesis

Dysprosium(III) nitrate pentahydrate
(Precursor)

Dissolution in appropriate solvent
(e.g., water, ethanol)

Addition of other reagents
(e.g., precipitating agents, surfactants)

Controlled reaction conditions
(e.g., temperature, pH, time)

Formation of intermediate
Dysprosium compound

Post-synthesis processing
(e.g., calcination, purification)

Final Dysprosium-based material
(e.g., oxide, carbonate, doped material)
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Caption: A generalized workflow for the synthesis of advanced materials.

Potential Biological Interactions: A Note on
Signaling Pathways
While direct and detailed studies on the interaction of Dysprosium(III) nitrate pentahydrate
with specific cellular signaling pathways are not extensively documented, the dysprosium ion

(Dy³⁺) is hypothesized to have the potential to modulate calcium signaling pathways. This is

due to the similar ionic radius and charge of Dy³⁺ and Ca²⁺, which may allow dysprosium ions

to act as competitive inhibitors or modulators of calcium channels and calcium-binding proteins.

[3]

Calcium signaling is a ubiquitous and critical process in cellular function, regulating everything

from neurotransmission to muscle contraction and gene expression. A simplified representation

of a generic calcium signaling pathway is provided below to illustrate potential points of

interaction for dysprosium ions.
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Hypothetical Interaction of Dysprosium Ions with Calcium Signaling
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Caption: Hypothetical modulation of a calcium signaling pathway by dysprosium ions.
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Further research is necessary to elucidate the specific interactions of dysprosium ions with

these and other signaling pathways, which could open new avenues for therapeutic

development.

Handling, Storage, and Disposal
Handling:

Use in a well-ventilated area.[6]

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[6][11]

Avoid dust formation and inhalation.[6]

Keep away from heat, sparks, open flames, and other ignition sources.[9]

Keep away from combustible materials.[6]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Protect from moisture as the material is hygroscopic.[6]

Store under an inert atmosphere.[6]

Disposal:

Dispose of contents/container to an approved waste disposal plant in accordance with local,

regional, and national regulations.[11]

This technical guide is intended to provide a comprehensive overview for researchers and

professionals. It is essential to consult the most current Safety Data Sheet (SDS) from your

supplier before handling Dysprosium(III) nitrate pentahydrate and to conduct a thorough risk

assessment for any experimental procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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